Cas no 66917-06-4 (2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 66917-06-4
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 529643
• PubChem ID: 186789
• Update Time: 2025-06-11

2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-azidobutyl)-
• 2-(4-azidobutyl)isoindole-1,3-dione
• MFCD25966006
• SY302545
• A1-02568
• AKOS025312675
• 66917-06-4
• SCHEMBL16068174
• 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione
• BP-29690
• F1905-6432
• 1H-Isoindole-1,3(2H)-dione, 2-(4-azidobutyl)-
• DTXSID80985583
• 2-(4-azidobutyl)-1h-isoindole-1,3(2h)-dione
• 2-(4-Azidobutyl)isoindoline-1,3-dione-A3913
• 2-(4-azidobutyl)isoindoline-1,3-dione

• Inchi： 1S/C12H12N4O2/c13-15-14-7-3-4-8-16-11(17)9-5-1-2-6-10(9)12(16)18/h1-2,5-6H,3-4,7-8H2
• InChI Key： ORKCIOAZJQNDJI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 244.09616
• Monoisotopic Mass: 244.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 86.14

Additional information on 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Application of 2-(4-Azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 66917-06-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 66917-06-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its azide functional group and isoindole-1,3-dione core, serves as a critical building block in the synthesis of bioactive molecules, drug conjugates, and probes for studying biological systems. Recent studies have highlighted its utility in click chemistry, targeted drug delivery, and protein labeling, making it a valuable tool for researchers in these fields.

One of the most notable applications of 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione is in the field of click chemistry, where its azide group enables efficient and selective reactions with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been exploited in the development of novel drug conjugates and bioconjugation strategies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of antibody-drug conjugates (ADCs) with enhanced stability and target specificity. The researchers reported that the azide-functionalized linker improved the pharmacokinetic properties of the ADCs, leading to increased therapeutic efficacy in preclinical models.

In addition to its role in drug conjugation, 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione has been employed as a photoaffinity labeling probe. A recent study in ACS Chemical Biology utilized this compound to investigate protein-ligand interactions in complex biological systems. The azide group allowed for the incorporation of a photoreactive moiety, enabling the covalent capture of transient protein-ligand complexes upon UV irradiation. This approach provided valuable insights into the binding mechanisms of small molecules with their target proteins, facilitating the design of more potent inhibitors.

Another emerging application of this compound is in the field of targeted drug delivery. Researchers have functionalized nanoparticles with 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione to achieve site-specific drug release. A 2022 study in Bioconjugate Chemistry reported the development of azide-modified liposomes that could be selectively triggered to release their payload in response to external stimuli. The azide group served as a handle for further modification, allowing for the attachment of targeting ligands and imaging agents. This multifunctional platform holds promise for the treatment of diseases such as cancer and inflammatory disorders.

Despite its numerous advantages, the use of 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione is not without challenges. Issues such as potential cytotoxicity and the need for optimized reaction conditions have been reported in some studies. For example, a 2023 paper in Chemical Research in Toxicology highlighted the importance of carefully controlling the concentration of the compound in biological assays to minimize off-target effects. Future research should focus on addressing these limitations to fully harness the potential of this versatile molecule.

In conclusion, 2-(4-azidobutyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 66917-06-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable a wide range of applications, from drug conjugation to protein labeling and targeted drug delivery. As research in this area progresses, further innovations are expected to emerge, paving the way for new therapeutic strategies and diagnostic tools. Researchers are encouraged to explore the full potential of this compound while addressing the associated challenges to maximize its impact in the field.